N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-2-methoxy-2-phenylacetamide

• IUPAC Name: N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C25H24BrNO6/c1-30-20-12-16(13-21(31-2)24(20)33-4)22(28)18-14-17(26)10-11-19(18)27-25(29)23(32-3)15-8-6-5-7-9-15/h5-14,23H,1-4H3,(H,27,29)
• InChI Key: CUJMHFWOBHWSKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C2=C(C=CC(=C2)Br)NC(=O)C(C3=CC=CC=C3)OC
• Molecular Formula: C25H24BrNO6
• Molecular Weight: 514.4 g/mol

Description

“N-[4-bromo-2-(3,4,5-trimethoxybenzoyl)phenyl]-2-methoxy-2-phenylacetamide” is a complex organic compound. It contains a bromophenyl group, a trimethoxybenzoyl group, and a methoxyphenylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The bromophenyl and trimethoxybenzoyl groups are aromatic, and the methoxyphenylacetamide group contains an amide linkage, which can participate in hydrogen bonding.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the bromine atom on the bromophenyl group could be substituted in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar amide group and the nonpolar aromatic rings. The presence of the bromine atom could increase its molecular weight and boiling point.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could be explored for various uses in fields like medicinal chemistry, materials science, or synthetic chemistry.